Cas no 250292-64-9 (Benzenemethanol, 3,5-dimethyl-4-[(2-nitrophenyl)methoxy]-)

• Product Name: Benzenemethanol, 3,5-dimethyl-4-[(2-nitrophenyl)methoxy]-
• CAS No: 250292-64-9
• MF: C₁₆H₁₇NO₄
• MW: 287.310484647751
• CID: 1423736
• Update Time: 2024-08-15

Benzenemethanol, 3,5-dimethyl-4-[(2-nitrophenyl)methoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3,5-dimethyl-4-[(2-nitrophenyl)methoxy]-

• Inchi： 1S/C16H17NO4/c1-11-7-13(9-18)8-12(2)16(11)21-10-14-5-3-4-6-15(14)17(19)20/h3-8,18H,9-10H2,1-2H3
• InChI Key： BBAZNEOFLCEOTJ-UHFFFAOYSA-N
• SMILES： C1(CO)=CC(C)=C(OCC2=CC=CC=C2[N+]([O-])=O)C(C)=C1

Computed Properties

• Exact Mass: 287.11581

Experimental Properties

• Density: 1.236±0.06 g/cm3(Predicted)
• Melting Point: 94-95 °C
• Boiling Point: 449.6±40.0 °C(Predicted)
• PSA: 72.6
• pka: 14.40±0.10(Predicted)